Cas no 1239315-91-3 (Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate
• CAS No: 1239315-91-3
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 4689930
• Update Time: 2025-11-01

Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-carbamoylthiophene-2-carboxylate
• ethyl 5-(aminocarbonyl)thiophene-2-carboxylate
• SBB072327
• ST096382
• T4984
• 2-thiophenecarboxylic acid, 5-(aminocarbonyl)-, ethyl ester
• Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate

• Inchi： 1S/C8H9NO3S/c1-2-12-8(11)6-4-3-5(13-6)7(9)10/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key： LMHAUNCZNUZVMU-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=CC=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Topological Polar Surface Area: 97.6

Additional information on Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate

Recent Advances in the Application of Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate (CAS: 1239315-91-3) in Chemical Biology and Pharmaceutical Research

Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate (CAS: 1239315-91-3) is a thiophene-based compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. The unique structural features of this compound, including the thiophene ring and the amide functionality, make it a valuable scaffold for medicinal chemistry.

One of the most notable applications of Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated the efficacy of thiophene-based derivatives in inhibiting specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor in the development of novel EGFR inhibitors, which showed promising results in preclinical models of non-small cell lung cancer. The study emphasized the compound's ability to enhance binding affinity and selectivity, thereby reducing off-target effects.

In addition to its role in oncology, Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate has also been explored for its anti-inflammatory properties. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of thiophene-2-carboxamide derivatives, including those derived from this compound, which exhibited potent inhibition of COX-2 enzymes. These findings suggest potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study further highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Another emerging area of research involves the use of Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate in the development of antimicrobial agents. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key virulence factors. These findings open new avenues for addressing the global challenge of antimicrobial resistance.

Despite these promising developments, challenges remain in optimizing the therapeutic potential of Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and demonstrated efficacy in multiple therapeutic areas make it a compelling candidate for further investigation. Ongoing research is expected to yield more refined derivatives with improved pharmacological properties, paving the way for clinical translation.

In conclusion, Ethyl 5-(aminocarbonyl)thiophene-2-carboxylate (CAS: 1239315-91-3) represents a valuable tool in modern drug discovery and chemical biology. Its applications span oncology, inflammation, and infectious diseases, underscoring its broad utility. As research continues to uncover new mechanisms and therapeutic targets, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.